Cas no 1160253-31-5 (6-Methyl-2-(5-methyl-2-furyl)quinoline-4-carbonyl chloride)

• Product Name: 6-Methyl-2-(5-methyl-2-furyl)quinoline-4-carbonyl chloride
• CAS No: 1160253-31-5
• MF: C₁₆H₁₂ClNO₂
• MW: 285.724983215332
• MDL: MFCD03421130
• CID: 4682220
• Update Time: 2025-06-09

6-Methyl-2-(5-methyl-2-furyl)quinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-METHYL-2-(5-METHYL-2-FURYL)QUINOLINE-4-CARBONYL CHLORIDE
• 6-methyl-2-(5-methylfuran-2-yl)quinoline-4-carbonyl chloride
• BBL014561
• STL196970
• R7054
• 4-quinolinecarbonyl chloride, 6-methyl-2-(5-methyl-2-furanyl)-
• 6-Methyl-2-(5-methyl-2-furyl)quinoline-4-carbonyl chloride

• MDL： MFCD03421130
• Inchi： 1S/C16H12ClNO2/c1-9-3-5-13-11(7-9)12(16(17)19)8-14(18-13)15-6-4-10(2)20-15/h3-8H,1-2H3
• InChI Key： BUFVZOSCMZVNFP-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2=CC=C(C)O2)N=C2C=CC(C)=CC2=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 376
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 6-Methyl-2-(5-methyl-2-furyl)quinoline-4-carbonyl chloride

6-Methyl-2-(5-methyl-2-furyl)quinoline-4-carbonyl Chloride: A Comprehensive Overview

The compound 6-Methyl-2-(5-methyl-2-furyl)quinoline-4-carbonyl Chloride (CAS No. 1160253-31-5) is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds that have been extensively studied for their diverse applications. The structure of 6-Methyl-2-(5-methyl-2-furyl)quinoline-4-carbonyl Chloride incorporates a quinoline ring system, a furyl group, and a carbonyl chloride functional group, making it a versatile molecule with unique chemical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 6-Methyl-2-(5-methyl-2-furyl)quinoline-4-carbonyl Chloride, allowing researchers to explore its potential in drug discovery and material science. The quinoline moiety is known for its ability to form stable complexes with metal ions, which has led to its use in the development of coordination polymers and metallo-drugs. The furyl group, on the other hand, introduces additional electronic and steric effects, further enhancing the compound's reactivity and selectivity in various chemical reactions.

One of the most promising applications of 6-Methyl-2-(5-methyl-2-furyl)quinoline-4-carbonyl Chloride lies in its potential as a precursor for bioactive molecules. The carbonyl chloride group is highly reactive and can undergo nucleophilic acyl substitution reactions, enabling the formation of amides, esters, and other derivatives. These derivatives have shown potential in inhibiting key enzymes involved in diseases such as cancer and neurodegenerative disorders. For instance, recent studies have demonstrated that certain derivatives of this compound exhibit selective inhibition of histone deacetylases (HDACs), which are implicated in cancer progression.

In addition to its biological applications, 6-Methyl-2-(5-methyl-2-furyl)quinoline-4-carbonyl Chloride has also been explored for its role in organic synthesis as a building block for more complex molecules. The quinoline framework serves as an excellent platform for constructing heterocyclic compounds with diverse functionalities. Researchers have utilized this compound to synthesize novel π-conjugated systems, which have applications in optoelectronics and photovoltaics.

The synthesis of 6-Methyl-2-(5-methyl-2-furyl)quinoline-4-carbonyl Chloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the quinoline ring system, the introduction of the furyl group via cross-coupling reactions, and the installation of the carbonyl chloride functionality through oxidation or substitution reactions. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives of this compound, opening new avenues for stereochemical studies.

From a physical chemistry perspective, 6-Methyl-2-(5-methyl-2-furyl)quinoline-4-carbonyl Chloride exhibits interesting spectroscopic properties due to its extended conjugation system. UV-vis spectroscopy has revealed strong absorption bands in the visible region, suggesting potential applications in light-harvesting materials. Furthermore, computational studies using density functional theory (DFT) have provided insights into the electronic structure and reactivity of this compound, aiding in the rational design of its derivatives.

In conclusion, 6-Methyl-2-(5-methyl-2-furyl)quinoline-4-carbonyl Chloride (CAS No. 1160253-31-) is a versatile compound with significant potential across multiple disciplines. Its unique structure, reactivity, and functional groups make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing modern chemistry.